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PEG-3 Oleamide, also known as Amide OMV-3, is a derivative of oleic acid and polyethylene glycol

(PEG), primarily used as an emulsifier, stabilizer, and thickener in cosmetic and industrial formulations [1]

[2].

The table below summarizes key information about this compound.

Property Description

INCI Name PEG-3 Oleamide [1]

CAS Number 26027-37-2 [1]

Chemical
Description

Amide of oleic acid with an average of three units of ethylene oxide (PEG chain) [2].

Primary
Functions

Emulsifier, stabilizer, thickener, and gentle cleanser [1] [2].

General
Synthesis Path

A two-step process beginning with the reaction of oleic acid to form oleamide,

followed by ethoxylation (treatment with ethylene oxide) [2]. Specific industrial
temperature parameters for these steps were not available in the search results.
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Temperature Control in Related PEG Polymerization
Processes

While direct data for PEG-3 Oleamide is limited, research on synthesizing other PEG-based polymers

highlights the critical role of temperature control. The following table summarizes key findings from recent

studies.

Polymer System
Temperature Observations /
Control Parameters

Key Findings & Impact

Polyamide
Elastomers
(TPAEs) with PEG

soft segments [3]

Synthesis involved a two-step melt

polycondensation. The temperature
was raised to 240°C and pressure

maintained at 2.0 MPa for 1 hour
[3].

High-temperature tolerance is crucial for

the reaction. The use of butanediol
(BDO) as a chain extender was noted

due to its high melting point (228°C),
making it suitable for high-temperature

melt polymerization [3].

P(PEGMA) via
Photoiniferter
RAFT [4]

Polymerization was tested at

different temperatures (e.g., 40°C).
The solvent anisole was found to

help maintain a low dispersity (Đ =
1.30) at this temperature [4].

The chain transfer constant (Ctr)
decreased with increasing temperature.
This indicates that temperature must be

carefully optimized to maintain control
over the polymer's molecular weight and

structure [4].

PEG Hydrogel
Water Absorption
[5]

Not a synthesis parameter, but a

property study. Water absorption
was observed to double as

temperature climbed from 25°C to
50°C [5].

This unusual behavior is due to a heat-

triggered microstructural transformation
from a crystalline to an amorphous

phase, which enhances water capture
[5]. This underscores PEG's unique and

non-intuitive thermal properties.

Based on the general information available, the workflow for developing a synthesis protocol for PEG-3

Oleamide would logically involve several key considerations, particularly around temperature and reactant

balance.
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Define Target Polymer
Properties

Pre-react Oleic Acid
(Form Oleamide)

Key Parameters:
- Reaction Temperature
- Catalyst Type/Amount

Potential Challenge:
Incomplete amidation

leads to poor ethoxylation.

Ethoxylation with
Ethylene Oxide (EO)

Critical Parameters:
- Temperature Profile

- EO Pressure & Feed Rate
- Precise COOH/OH Group Balance

Potential Challenge:
Poor temperature control
leads to broad molecular

weight distribution (high Đ).

Purification &
Quality Control

Key Checks:
- Residual Monomers

- Molecular Weight
- Viscosity

Potential Challenge:
Impurities affect final
product performance.

Click to download full resolution via product page

Frequently Asked Questions & Troubleshooting
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Based on the broader context from the search results, here are some anticipated FAQs and troubleshooting

tips.

Q1: Why is precise temperature control critical in PEG-based polymer synthesis?

Answer: Temperature directly affects the reaction kinetics, molecular weight distribution (dispersity,
Đ), and the final polymer's properties [4]. For instance, in RAFT polymerization, the chain transfer

constant (Ctr) decreases with rising temperature, which can reduce the chemist's control over the
polymer structure [4]. Furthermore, some PEG materials undergo phase transformations (e.g.,

crystalline to amorphous) at specific temperatures, drastically altering their behavior [5].

Q2: How can an imbalance between reactive end groups (like COOH and OH) be addressed?

Answer: An imbalance can slow the reaction rate and limit molecular weight. One proven method is

to use a chain extender. For example, in synthesizing thermoplastic polyamide elastomers (TPAEs),
researchers used bio-based butanediol (BDO) to consume excess carboxyl (COOH) groups and

achieve a precise stoichiometric balance between functional groups during high-temperature melt
polymerization [3].

Q3: What is a common challenge when working with low-boiling-point solvents or reactants at high

temperatures?

Answer: Volatilization before reaching the required reaction temperature is a major risk [3]. This can

upset the reactant balance. A strategy is to select solvents or reactants with higher boiling points. For
instance, BDO (boiling point: 228°C) was chosen over ethylene glycol (boiling point: 197°C) for a

polycondensation reaction that reached 240°C [3].

Suggested Next Steps for Information Gathering

The search results could not provide a complete technical guide. To build a comprehensive support center, I

suggest you:

Consult Specialized Databases: Search platforms like SciFinder nor Reaxys using the CAS

Number (26027-37-2) can yield detailed patents and journal articles with exact synthesis procedures.
Review Manufacturer Documentation: Suppliers of oleochemicals like Chempri may provide

technical data sheets (TDS) with recommended processing parameters [1].
Explore Broader Literature: The principles of temperature control and end-group balancing found in

synthesizing related polymers (like TPAEs and P(PEGMA)) can often be adapted and applied to the
specific case of PEG-3 Oleamide [3] [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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